Cas no 776-24-9 (4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester)

• Product Name: 4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• CAS No: 776-24-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• CID: 581453
• PubChem ID: 227593
• Update Time: 2025-04-19

4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-formyl-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid ethyl ester
• 1H-Pyrrole-3-carboxylicacid, 4-formyl-2,5-dimethyl-, ethyl ester
• ethyl 4-formyl-2,5-dimethyl-1H-pyrrole-3-carboxylate
• 2,5-Dimethyl-3-carboethoxypyrrol-4-carboxaldehyd
• 2.5-Dimethyl-4-formyl-pyrrol-carbonsaeure-(3)-aethylester
• 4-Formyl-2,5-dimethyl-pyrrol-3-carbonsaeure-aeth
• 4-Formyl-2,5-dimethyl-pyrrol-3-carbonsaeure-ethylester
• 4-formyl-2,5-dimethyl-pyrrole-3-carboxylic acid ethyl ester
• AC1L5FLQ
• AG-J-04572
• CTK5E4703
• ethyl 2,5-dimethyl-4-formyl-1H-pyrrole-3-carboxylate
• ethyl 3-formyl-2,5-dimethylpyrrole-4-carboxylate
• SMR000311059
• ethyl 3-formyl-2,5-dimethyl-pyrrole-4-carboxylate
• 776-24-9
• SCHEMBL15331979
• CHEMBL1531091
• AKOS002137881
• NSC-19438
• NSC19438
• DTXSID40280965
• MLS000689261

• Inchi： 1S/C10H13NO3/c1-4-14-10(13)9-7(3)11-6(2)8(9)5-12/h5,11H,4H2,1-3H3
• InChI Key： PWPXSQUXDZUGJW-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C=O)=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 195.08959
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.173
• Boiling Point: 393.5°Cat760mmHg
• Flash Point: 191.8°C
• Refractive Index: 1.556
• PSA: 59.16
• LogP: 1.62070